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Compound of Interest

Compound Name: (1S,2S,3R)-DT-061

Cat. No.: B2927005 Get Quote

This guide provides essential safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling (1S,2S,3R)-DT-061. The following

procedures are designed to ensure the safe handling of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
While the Safety Data Sheet (SDS) for the related compound DT-061 indicates that it is not

classified as a hazardous substance or mixture, it is prudent to handle all chemical compounds

with appropriate safety measures.[1] The following Personal Protective Equipment (PPE) is

recommended to minimize exposure and ensure user safety.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling (1S,2S,3R)-DT-061
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PPE Category Recommended Equipment Specifications and Use

Eye Protection
Safety glasses with side

shields or safety goggles.

Should be worn at all times in

the laboratory to protect

against splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Inspect gloves before use and

change them frequently,

especially if contaminated.

Body Protection Laboratory coat.

A standard lab coat should be

worn to protect skin and

clothing from potential spills.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

If creating aerosols or dust,

work in a fume hood or use a

suitable respirator.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural steps for the safe handling of (1S,2S,3R)-DT-061 from

receipt to disposal.

2.1. Receiving and Storage

Upon receiving the compound, verify the integrity of the packaging. Store the compound in a

tightly sealed container in a cool, well-ventilated area, away from direct sunlight and ignition

sources.[1]

Table 2: Storage Conditions for (1S,2S,3R)-DT-061

Form Storage Temperature Duration

Powder -20°C 3 years

In solvent -80°C 6 months

In solvent -20°C 1 month
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2.2. Preparation of Solutions

When preparing solutions, it is recommended to work in a chemical fume hood to minimize

inhalation exposure. Use the appropriate solvent as specified in the product datasheet. For in

vitro studies, (1S,2S,3R)-DT-061 is soluble in DMSO.[2]

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

Materials: (1S,2S,3R)-DT-061 powder, Dimethyl sulfoxide (DMSO), appropriate glassware

(e.g., volumetric flask), and a calibrated balance.

Procedure: a. Calculate the required mass of (1S,2S,3R)-DT-061 for the desired volume and

concentration (Molecular Weight: 520.52 g/mol ). b. Weigh the calculated amount of the

compound in a tared container. c. Add the weighed compound to the volumetric flask. d. Add

a portion of the DMSO to the flask and swirl to dissolve the compound. Sonication may be

used to aid dissolution. e. Once dissolved, add DMSO to the final desired volume. f. Cap the

flask and invert several times to ensure a homogenous solution. g. Label the solution clearly

with the compound name, concentration, solvent, and date of preparation.

2.3. Handling and Use

Avoid inhalation, and contact with eyes and skin.[1]

Use only in areas with appropriate exhaust ventilation.[1]

After handling, wash hands thoroughly.

2.4. Spill Management

In the event of a spill, use personal protective equipment. Absorb liquid spills with an inert

material (e.g., diatomite, universal binders) and decontaminate the surface with alcohol. Collect

the absorbed material and dispose of it as chemical waste.

Disposal Plan
Dispose of unused (1S,2S,3R)-DT-061 and its containers in accordance with local, state, and

federal regulations. It is recommended to dispose of the chemical waste through a licensed

contractor. Do not allow the product to enter drains or watercourses.
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Visual Workflows
The following diagrams illustrate the standard workflow for handling (1S,2S,3R)-DT-061 and

the decision-making process for PPE selection.
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Caption: Workflow for Handling (1S,2S,3R)-DT-061.
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PPE Selection Decision

Assess Task
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Yes

Standard PPE:
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No

No

Enhanced PPE:
Standard PPE + 

work in fume hood

Yes

Click to download full resolution via product page

Caption: PPE Selection for (1S,2S,3R)-DT-061.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(1S,2S,3R)-DT-061]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2927005#personal-protective-equipment-for-
handling-1s-2s-3r-dt-061]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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